Cas no 1803583-17-6 (methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate
• CAS No: 1803583-17-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5693427
• PubChem ID: 75480974
• Update Time: 2025-08-05

methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1803583-17-6
• EN300-137852
• methyl5-[(tert-butoxy)methyl]-1,2-oxazole-3-carboxylate
• methyl 5-[(tert-butoxy)methyl]-1,2-oxazole-3-carboxylate
• methyl 5-[(2-methylpropan-2-yl)oxymethyl]-1,2-oxazole-3-carboxylate
• methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate

• Inchi： 1S/C10H15NO4/c1-10(2,3)14-6-7-5-8(11-15-7)9(12)13-4/h5H,6H2,1-4H3
• InChI Key： ACVOJOLXPRAHDB-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C(=O)OC)=NO1)C(C)(C)C

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 297.2±30.0 °C at 760 mmHg
• Flash Point: 133.5±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate

Introduction to Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate (CAS No. 1803583-17-6)

Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate (CAS No. 1803583-17-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate consists of a core oxazole ring, which is a heterocyclic aromatic compound containing one oxygen and one nitrogen atom. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for designing bioactive molecules. The presence of the tert-butoxy and ester functional groups further enhances its potential as a pharmacophore, contributing to its solubility, stability, and metabolic profile.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and therapeutic potential. The oxazole moiety, in particular, has been extensively studied for its role in various pharmacological applications. For instance, oxazole derivatives have shown efficacy in treating inflammatory diseases, antimicrobial infections, and even certain types of cancer. Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate leverages these properties, making it a promising candidate for further investigation.

The synthesis of Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butoxy group is particularly critical as it not only influences the compound's solubility but also provides a site for further functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to achieve high yields and purity levels.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as an intermediate in the synthesis of more complex drug molecules. Researchers are exploring its utility in developing novel therapeutic agents that target specific biological pathways. For example, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings underscore the importance of Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate as a building block in medicinal chemistry.

In addition to its pharmaceutical applications, Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate has potential uses in materials science and agrochemicals. Its unique structural features make it suitable for developing new materials with enhanced stability and functionality. Furthermore, modifications to its chemical structure could lead to the creation of novel agrochemicals with improved efficacy against pests and diseases.

The latest research findings highlight the compound's role in addressing emerging challenges in drug development. For instance, studies have demonstrated its ability to interact with biological targets in ways that traditional drugs may not. This interaction can lead to the development of more effective treatments with fewer side effects. The use of computational methods and high-throughput screening techniques has further accelerated the discovery process for Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate derivatives.

The safety and environmental impact of Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate are also areas of active investigation. Researchers are evaluating its biodegradability and toxicity profile to ensure that its use does not pose significant risks to human health or the environment. These studies are crucial for determining appropriate handling procedures and disposal methods.

In conclusion, Methyl 5-(tert-butoxy)methyl-1,2-oxazole-3-carboxylate (CAS No. 1803583-17-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and promising biological activities make it a valuable asset for researchers seeking to develop innovative solutions to global health challenges. As our understanding of this compound continues to grow, so too will its applications across various scientific disciplines.